7-Bromo-3,4-dihydro-1h-benzo[b]azepine-2,5-dione

• Molecular Formula: C10H8BrNO2
• Molecular Weight: 254.08 g/mol
• IUPAC Name: 7-bromo-3,4-dihydro-1H-1-benzazepine-2,5-dione
• InChI: InChI=1S/C10H8BrNO2/c11-6-1-2-8-7(5-6)9(13)3-4-10(14)12-8/h1-2,5H,3-4H2,(H,12,14)
• InChI Key: XSSMUNSMBSUOAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C(C1=O)C=C(C=C2)Br

Description

7-Bromo-3,4-dihydro-1h-benzo[b]azepine-2,5-dione is a heterocyclic compound with a molecular formula of C10H10BrNO. It is part of the azepine family, which are seven-membered heterocycles containing nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Bromo-3,4-dihydro-1h-benzo[b]azepine-2,5-dione typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-amino-5-bromobenzoic acid with acetic anhydride, followed by cyclization under acidic conditions . Another approach is the use of 2-amino-5-bromobenzoyl chloride, which undergoes cyclization in the presence of a base .

Industrial Production Methods

large-scale synthesis would likely involve optimization of the above-mentioned synthetic routes to improve yield and purity, as well as the use of continuous flow reactors to enhance reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

7-Bromo-3,4-dihydro-1h-benzo[b]azepine-2,5-dione undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized to form corresponding N-oxides or reduced to form dihydro derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium azide or potassium thiocyanate in the presence of a suitable solvent like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Major Products

Substitution: Products include azido or thiocyanato derivatives.

Oxidation: N-oxides are the major products.

Reduction: Dihydro derivatives are formed.

Scientific Research Applications

7-Bromo-3,4-dihydro-1h-benzo[b]azepine-2,5-dione has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its anticancer and antimicrobial properties.

Materials Science: The compound is studied for its potential use in the synthesis of novel materials with unique electronic properties.

Biological Studies: It is used as a probe in biochemical assays to study enzyme interactions and receptor binding.

Mechanism of Action

The mechanism of action of 7-Bromo-3,4-dihydro-1h-benzo[b]azepine-2,5-dione involves its interaction with specific molecular targets. In medicinal chemistry, it is believed to inhibit certain enzymes or receptors, leading to its therapeutic effects. The exact molecular pathways are still under investigation, but it is known to interact with proteins involved in cell signaling and apoptosis .

Comparison with Similar Compounds

Similar Compounds

• 7-Bromo-1,2,3,4-tetrahydro-5H-1-benzazepin-5-one
• 7-Bromo-2H-benzo[b][1,4]oxazin-3(4H)-one

Uniqueness

7-Bromo-3,4-dihydro-1h-benzo[b]azepine-2,5-dione is unique due to its specific substitution pattern and the presence of both bromine and a seven-membered ring. This combination imparts distinct chemical reactivity and biological activity compared to other azepine derivatives .